4-Bromo-5,7-dichloroisoquinoline

• Molecular Formula: C9H4BrCl2N
• Molecular Weight: 276.94 g/mol
• IUPAC Name: 4-bromo-5,7-dichloroisoquinoline
• InChI: InChI=1S/C9H4BrCl2N/c10-7-4-13-3-5-1-6(11)2-8(12)9(5)7/h1-4H
• InChI Key: CFFSVTVEXJSJMV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C(C=NC=C21)Br)Cl)Cl

Description

4-Bromo-5,7-dichloroisoquinoline (CAS: 2920714-43-6) is a halogenated isoquinoline derivative with the molecular formula C₉H₄BrCl₂N. Its structure features a bromine atom at the 4-position and chlorine atoms at the 5- and 7-positions of the isoquinoline backbone (Figure 1). The compound’s SMILES notation is C1=CC2=C(C=C1Cl)C(=NC=C2Br)Cl, and its InChIKey is MPNVIJOSWLWNKA-UHFFFAOYSA-N .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The positions of halogen substituents critically influence reactivity and interactions. Below is a comparative analysis of 4-bromo-5,7-dichloroisoquinoline and analogous compounds:

Compound Name	Molecular Formula	Halogen Substituents	Key Properties/Applications
4-Bromo-5,7-dichloroisoquinoline	C₉H₄BrCl₂N	Br (C4), Cl (C5, C7)	Potential bioactivity (inferred)
1,7-Dichloroisoquinoline	C₉H₅Cl₂N	Cl (C1, C7)	Intermediate in drug synthesis
5,7-Dichloroisoquinoline	C₉H₅Cl₂N	Cl (C5, C7)	Higher polarity due to symmetry
4-Chloro-5,7-dibromoisoquinoline	C₉H₄ClBr₂N	Cl (C4), Br (C5, C7)	Enhanced lipophilicity

Key Observations :

• Symmetry : The 5,7-dichloro substitution in the title compound creates a symmetric electronic environment, which could enhance crystallinity compared to asymmetrically substituted analogs.